Cas no 1020-53-7 (1,3,5-Triazine-2,4-diamine,6-(methylthio)-N2,N4-di-2-propen-1-yl-)

1,3,5-Triazine-2,4-diamine,6-(methylthio)-N2,N4-di-2-propen-1-yl- structure
1020-53-7 structure
Product Name:1,3,5-Triazine-2,4-diamine,6-(methylthio)-N2,N4-di-2-propen-1-yl-
CAS No:1020-53-7
MF:C10H15N5S
MW:237.324599504471
CID:153646
PubChem ID:13919
Update Time:2025-04-19

1,3,5-Triazine-2,4-diamine,6-(methylthio)-N2,N4-di-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4-diamine,6-(methylthio)-N2,N4-di-2-propen-1-yl-
    • 6-methylsulfanyl-2-N,4-N-bis(prop-2-enyl)-1,3,5-triazine-2,4-diamine
    • DTXSID70274534
    • 1020-53-7
    • SCHEMBL9324079
    • 6-(Methylsulfanyl)-N~2~,N~4~-di(prop-2-en-1-yl)-1,3,5-triazine-2,4-diamine
    • Inchi: 1S/C10H15N5S/c1-4-6-11-8-13-9(12-7-5-2)15-10(14-8)16-3/h4-5H,1-2,6-7H2,3H3,(H2,11,12,13,14,15)
    • InChI Key: SNUFJJHIHYYTGX-UHFFFAOYSA-N
    • SMILES: S(C)C1=NC(=NC(=N1)NCC=C)NCC=C

Computed Properties

  • Exact Mass: 237.10505
  • Monoisotopic Mass: 237.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 88A^2

Experimental Properties

  • Density: 1.16
  • Boiling Point: 418.6°Cat760mmHg
  • Flash Point: 207°C
  • Refractive Index: 1.578
  • PSA: 62.73
  • LogP: 1.93530
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